3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone

• IUPAC Name: 3-[(E)-3-(4-methoxyphenyl)-2-phenylprop-2-enoyl]-4,6-dimethyl-1H-pyridin-2-one
• InChI: InChI=1S/C23H21NO3/c1-15-13-16(2)24-23(26)21(15)22(25)20(18-7-5-4-6-8-18)14-17-9-11-19(27-3)12-10-17/h4-14H,1-3H3,(H,24,26)/b20-14+
• InChI Key: PPYSTNMWJLRWGP-XSFVSMFZSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)C(=O)C(=CC2=CC=C(C=C2)OC)C3=CC=CC=C3)C
• Isomeric SMILES: CC1=CC(=C(C(=O)N1)C(=O)/C(=C/C2=CC=C(C=C2)OC)/C3=CC=CC=C3)C
• Molecular Formula: C23H21NO3
• DSSTOX Substance ID: DTXSID40416823
• Molecular Weight: 359.4 g/mol
• CAS RN: 5376-19-2

Description

3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone, also known as MMPL-1, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MMPL-1 belongs to the family of pyridinone derivatives and possesses a unique chemical structure that makes it an interesting target for drug discovery research.

Mechanism of Action

The exact mechanism of action of 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone is not fully understood. However, it is believed that 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone exerts its anticancer effects by targeting multiple signaling pathways involved in cancer cell growth and survival. 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to inhibit the activity of various enzymes, including topoisomerase II, which is involved in DNA replication and repair. In addition, 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to activate the mitochondrial pathway of apoptosis, leading to the induction of cell death.
Biochemical and Physiological Effects:
3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including topoisomerase II and protein kinase C. 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has also been shown to induce the expression of various genes involved in apoptosis and cell cycle regulation. In addition, 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to possess antioxidant activity, which may be beneficial in preventing oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone is its potential as a therapeutic agent for the treatment of cancer and bacterial infections. 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been shown to possess significant anticancer and antimicrobial activity, making it a promising candidate for drug development. However, one of the limitations of 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone is its relatively low solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone. One of the potential areas of research is the optimization of its chemical structure to improve its solubility and bioavailability. In addition, further studies are needed to elucidate the exact mechanism of action of 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone and its potential targets in cancer and bacterial cells. Moreover, the in vivo efficacy and toxicity of 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone need to be evaluated in animal models before its clinical development. Finally, the potential use of 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone in combination with other anticancer or antimicrobial agents needs to be explored to enhance its therapeutic efficacy.
In conclusion, 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone is a promising compound with potential therapeutic applications in cancer and bacterial infections. Further research is needed to fully understand its mechanism of action and optimize its chemical structure for drug development.

Scientific Research Applications

3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been extensively studied for its potential therapeutic applications. It has been shown to possess significant anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer. 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone exerts its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. In addition, 3-[3-(4-methoxyphenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has also been shown to possess antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.